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Compound of Interest

Compound Name: NDSB-256

Cat. No.: B15600253

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

NDSB-256, or 3-(Benzyldimethylammonio)propane-1-sulfonate, is a member of the non-
detergent sulfobetaine (NDSB) family of chemical compounds.[1] These zwitterionic molecules
are characterized by a hydrophilic sulfobetaine group and a short hydrophobic group.[1][2]
Unlike traditional detergents, the short hydrophobic tail of NDSB-256 prevents the formation of
micelles, allowing it to be easily removed from solution by dialysis.[3][4] This property makes
NDSB-256 a valuable tool in protein biochemistry, where it is used to enhance the solubility
and stability of proteins without causing denaturation, even at high concentrations.[1][5] Its
applications are wide-ranging, from improving the extraction yield of membrane and nuclear
proteins to facilitating protein refolding, renaturation, and crystallization.[1][6]

Chemical Structure and Physicochemical Properties

NDSB-256 is a synthetic, zwitterionic compound that remains electrically neutral over a broad
pH range.[6] It is highly soluble in water and does not significantly absorb light in the near-Uv
spectrum, which prevents interference with common protein quantification methods.[1][4][7]

Below is a summary of its key quantitative properties.
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Property Value Source
3-
Chemical Name (Benzyldimethylammonio)prop  [1]

ane-1-sulfonate

Dimethylbenzylammonium
Synonyms [5]
Propane Sulfonate

CAS Number 81239-45-4 [8]
Molecular Formula C12H19NO3S [8]
Molecular Weight 257.35 g/mol [8]
Appearance White solid 9]
Purity >99% (TLC) [9]
Solubility in Water 200 mg/mL [5]

Mechanism of Action

Non-detergent sulfobetaines like NDSB-256 are believed to facilitate protein folding and
prevent aggregation by interacting with folding intermediates.[3] While the precise mechanism
is not fully elucidated, it is suggested that the short hydrophobic group of NDSB-256 interacts
with exposed hydrophobic regions on proteins.[3] This interaction prevents the protein
aggregation that can occur during folding.[3][10] By stabilizing these intermediates, NDSB-256
promotes the native folding pathway.[10] Some studies suggest that NDSBs may act as
"pharmacological chaperones,” not only preventing aggregation but also binding to and
stabilizing the final folded state of the protein.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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